Cas no 917911-19-4 (1-Cyclohexene-1-carboxylic acid, 2-amino-4,4-dimethyl-, methyl ester)

1-Cyclohexene-1-carboxylic acid, 2-amino-4,4-dimethyl-, methyl ester is a specialized cyclohexene derivative featuring both carboxylic acid and amino functional groups, esterified as a methyl ester. This compound is of interest in synthetic organic chemistry due to its structural versatility, combining a rigid cyclohexene backbone with reactive moieties suitable for further functionalization. The presence of the 4,4-dimethyl group enhances steric stability, while the amino group offers potential for derivatization or coordination chemistry. The methyl ester improves solubility in organic solvents, facilitating handling in synthetic applications. This compound may serve as an intermediate in pharmaceuticals, agrochemicals, or fine chemical synthesis, where its unique substitution pattern enables tailored molecular design.
1-Cyclohexene-1-carboxylic acid, 2-amino-4,4-dimethyl-, methyl ester structure
917911-19-4 structure
Product Name:1-Cyclohexene-1-carboxylic acid, 2-amino-4,4-dimethyl-, methyl ester
CAS No:917911-19-4
MF:C10H17NO2
MW:183.24748301506
CID:782248
PubChem ID:58775793
Update Time:2025-10-30

1-Cyclohexene-1-carboxylic acid, 2-amino-4,4-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclohexene-1-carboxylic acid, 2-amino-4,4-dimethyl-, methyl ester
    • methyl 2-amino-4,4-dimethylcyclohexene-1-carboxylate
    • DTXSID60729967
    • SCHEMBL4548480
    • 917911-19-4
    • Methyl 2-amino-4,4-dimethylcyclohex-1-ene-1-carboxylate
    • Inchi： 1S/C10H17NO2/c1-10(2)5-4-7(8(11)6-10)9(12)13-3/h4-6,11H2,1-3H3
    • InChI Key： JDCKONPKQGRNJM-UHFFFAOYSA-N
    • SMILES： O(C)C(C1=C(CC(C)(C)CC1)N)=O

Computed Properties

  • Exact Mass: 183.125928785g/mol
  • Monoisotopic Mass: 183.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 52.3Ų

1-Cyclohexene-1-carboxylic acid, 2-amino-4,4-dimethyl-, methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-369462-1.0g
METHYL 2-AMINO-4,4-DIMETHYLCYCLOHEX-1-ENE-1-CARBOXYLATE
 917911-19-4
1.0g
 $0.0 2023-03-02

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